Cas no 1694145-70-4 (3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1694145-70-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6022678
• PubChem ID: 103163981
• Update Time: 2025-05-26

3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(cyclobutylmethyl)-1,4-dimethyl-
• 1694145-70-4
• EN300-1147671

• Inchi： 1S/C10H17N3/c1-7-9(6-8-4-3-5-8)12-13(2)10(7)11/h8H,3-6,11H2,1-2H3
• InChI Key： VEBWONFVICMEKG-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C)C(CC2CCC2)=N1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 330.8±37.0 °C(Predicted)
• pka: 5.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine

3-(Cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine, with CAS No. 1694145-70-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule's structure consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with a cyclobutylmethyl group at the 3-position and methyl groups at the 1 and 4 positions, making it a highly functionalized compound.

Recent studies have highlighted the importance of pyrazole derivatives in various chemical and biological systems. The presence of the cyclobutylmethyl group introduces steric hindrance and unique electronic properties to the molecule, which can be exploited in designing new drugs or functional materials. The methyl groups at positions 1 and 4 further enhance the molecule's stability and reactivity, making it a versatile building block for chemical synthesis.

One of the most promising applications of 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and cyclizations, to yield bioactive compounds with therapeutic potential. For instance, derivatives of this molecule have shown promise in targeting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its role in drug discovery, this compound has also been explored for its applications in materials science. The pyrazole ring's ability to coordinate with metal ions makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent studies have shown that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for gas storage and catalytic applications.

The synthesis of 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or related compounds as precursors. The subsequent substitution reactions are carefully controlled to introduce the cyclobutylmethyl and methyl groups at specific positions on the ring. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Preliminary studies suggest that it exhibits moderate biodegradation under aerobic conditions, which is an important consideration for its large-scale production and use in industrial applications.

In conclusion, 3-(cyclobutylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.